1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride
Overview
Description
“1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride” is a chemical compound with the molecular formula C12H18ClF2N . It is intended for research use only .
Molecular Structure Analysis
The InChI code for “1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride” is 1S/C12H17F2N.ClH/c1-2-3-4-5-12(15)10-7-6-9(13)8-11(10)14;/h6-8,12H,2-5,15H2,1H3;1H . This code provides a detailed description of the molecule’s structure, including the number and arrangement of its atoms.Physical And Chemical Properties Analysis
The molecular weight of “1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride” is 249.73 g/mol . Unfortunately, other physical and chemical properties like boiling point, density, and solubility were not found in the search results .Scientific Research Applications
Nonlinear Optical Material
- Scientific Field : Material Science
- Application Summary : The compound (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, a fluorinated chalcone, has been synthesized and studied for its potential as a nonlinear optical material .
- Results : The compound showed promising results as a nonlinear optical material. The third-order nonlinear susceptibility (χ(3)) value for the chalcone crystal is 369.294 × 10 −22 m 2 V −2, which is higher than those obtained from a few similar types of molecules .
Rufinamide Degradation Product
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : 1-[(2,6-Difluorophenyl)methyl]-1H-1,2,3-triazole-4 carboxylic acid, a degradation product of the drug rufinamide, has been studied .
- Methods of Application : The study involved the development of methods for determining rufinamide in the presence of this degradation product .
- Results : The results of this study were not provided in the source .
Intermediate for Organic Synthesis
- Scientific Field : Organic Chemistry
- Application Summary : “1-(2,4-difluorophenyl)hexan-1-amine hydrochloride” is a chemical compound that can be used as an intermediate in organic synthesis .
- Methods of Application : The specific methods of application would depend on the particular synthesis pathway being used .
- Results : The results would also depend on the specific synthesis pathway and the desired end product .
Pharmaceutical Research
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : “1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride” is a compound that can be used in pharmaceutical research .
- Methods of Application : The specific methods of application would depend on the particular research context .
- Results : The results would also depend on the specific research context and the objectives of the study .
Intermediate for Organic Synthesis
- Scientific Field : Organic Chemistry
- Application Summary : “1-(2,4-difluorophenyl)hexan-1-amine hydrochloride” is a chemical compound that can be used as an intermediate in organic synthesis .
- Methods of Application : The specific methods of application would depend on the particular synthesis pathway being used .
- Results : The results would also depend on the specific synthesis pathway and the desired end product .
Pharmaceutical Research
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : “1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride” is a compound that can be used in pharmaceutical research .
- Methods of Application : The specific methods of application would depend on the particular research context .
- Results : The results would also depend on the specific research context and the objectives of the study .
Safety And Hazards
This compound should be handled with care. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray. It should not come in contact with skin or eyes. It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, and eye/face protection should be worn while handling this compound .
properties
IUPAC Name |
1-(2,6-difluorophenyl)hexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17F2N.ClH/c1-2-3-4-8-11(15)12-9(13)6-5-7-10(12)14;/h5-7,11H,2-4,8,15H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFZLYOWEZOEZGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C1=C(C=CC=C1F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Difluorophenyl)hexan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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